molecular formula C19H22FN3O3 B6084365 ethyl 3-(2-fluorobenzyl)-1-(1H-imidazol-4-ylcarbonyl)-3-piperidinecarboxylate

ethyl 3-(2-fluorobenzyl)-1-(1H-imidazol-4-ylcarbonyl)-3-piperidinecarboxylate

Cat. No. B6084365
M. Wt: 359.4 g/mol
InChI Key: YQPHUHRVPUBZPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-(2-fluorobenzyl)-1-(1H-imidazol-4-ylcarbonyl)-3-piperidinecarboxylate is a chemical compound with potential applications in scientific research. This compound is also known as FUB-CAP, and it belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are compounds that mimic the effects of natural cannabinoids, such as THC (tetrahydrocannabinol), but with different chemical structures.

Mechanism of Action

FUB-CAP acts on the CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors are located in different parts of the body, including the brain, immune system, and peripheral tissues. By binding to these receptors, FUB-CAP can produce various effects, such as pain relief, relaxation, and altered perception.
Biochemical and physiological effects:
FUB-CAP has been shown to produce several biochemical and physiological effects in animal models, including increased locomotor activity, decreased body temperature, and decreased pain sensitivity. These effects are similar to those produced by natural cannabinoids, but with different potency and duration.

Advantages and Limitations for Lab Experiments

FUB-CAP has several advantages as a tool for scientific research, including its high potency, selectivity for CB1 and CB2 receptors, and low toxicity. However, it also has some limitations, such as its limited water solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of FUB-CAP in scientific research, including the investigation of its potential as a therapeutic agent for various conditions, such as pain, anxiety, and inflammation. Additionally, further studies are needed to understand the long-term effects of FUB-CAP on the endocannabinoid system and its potential for abuse and addiction. Finally, the development of new synthetic cannabinoids based on the structure of FUB-CAP may lead to the discovery of new compounds with improved properties and therapeutic potential.

Synthesis Methods

The synthesis of FUB-CAP involves several steps, including the reaction between 2-fluorobenzyl chloride and ethyl 3-piperidinecarboxylate in the presence of a base, followed by the reaction between the resulting intermediate and 1H-imidazole-4-carboxylic acid. The final product is obtained by esterification of the carboxylic acid group with ethanol.

Scientific Research Applications

FUB-CAP has been used in several scientific studies to investigate its potential as a tool for studying the endocannabinoid system. This system is involved in several physiological processes, including pain sensation, appetite, and mood regulation. Synthetic cannabinoids like FUB-CAP can help researchers understand the mechanisms of action of this system and develop new therapies for various conditions.

properties

IUPAC Name

ethyl 3-[(2-fluorophenyl)methyl]-1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22FN3O3/c1-2-26-18(25)19(10-14-6-3-4-7-15(14)20)8-5-9-23(12-19)17(24)16-11-21-13-22-16/h3-4,6-7,11,13H,2,5,8-10,12H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQPHUHRVPUBZPK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1(CCCN(C1)C(=O)C2=CN=CN2)CC3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 3-[(2-fluorophenyl)methyl]-1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.